Cas no 1338222-29-9 ((S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate)

• Product Name: (S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate
• CAS No: 1338222-29-9
• MF: C₁₅H₂₇N₃O₄
• MW: 313.392584085464
• CID: 4983183
• Update Time: 2025-07-14

(S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate
• (S)-tert-Butyl 3-[(morpholin-4-yl)carbonyl]aminolpiperidine-1-carboxylate
• (S)-tert-Butyl 3-[(morpholin-4-yl)carbonyl]aminopiperidine-1-carboxylate
• (S)-tert-Butyl 3-{[(morpholin-4-yl)carbonyl]amino}piperidine-1-carboxylate
• TERT-BUTYL (3S)-3-(MORPHOLINE-4-CARBONYLAMINO)PIPERIDINE-1-CARBOXYLATE
• (S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate

• Inchi： 1S/C15H27N3O4/c1-15(2,3)22-14(20)18-6-4-5-12(11-18)16-13(19)17-7-9-21-10-8-17/h12H,4-11H2,1-3H3,(H,16,19)/t12-/m0/s1
• InChI Key： ZQHZKNDDTPUHRE-LBPRGKRZSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)NC(N1CCOCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 0.6
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate

(S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate (CAS No. 1338222-29-9): A Comprehensive Overview

(S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate (CAS No. 1338222-29-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chiral center in the compound, specifically the (S) configuration, plays a crucial role in its biological activity and pharmacological profile. Chirality is a fundamental concept in organic chemistry and pharmaceutical science, as enantiomers of a compound can exhibit different biological activities, pharmacokinetics, and toxicity profiles. The (S) configuration of (S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate has been shown to exhibit enhanced potency and selectivity compared to its racemic counterpart, making it a valuable candidate for drug development.

The morpholine moiety in the compound is another key structural feature that contributes to its biological activity. Morpholines are heterocyclic compounds that are often incorporated into drug molecules due to their ability to improve solubility, stability, and bioavailability. In the context of (S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate, the morpholine ring is linked to the piperidine core via an amide bond, which can influence the compound's conformational flexibility and binding affinity to target proteins.

Recent studies have explored the potential therapeutic applications of (S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate in various disease models. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of research has focused on the neuroprotective properties of (S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate. A study conducted by researchers at the University of California found that this compound can effectively protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways related to oxidative stress and apoptosis.

In addition to its anti-inflammatory and neuroprotective properties, (S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate has also shown promise in preclinical studies as an analgesic agent. Research published in *Pain* journal reported that this compound exhibits significant analgesic effects in animal models of chronic pain, suggesting its potential use in managing conditions such as neuropathic pain and osteoarthritis pain.

The pharmacokinetic profile of (S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate has been extensively studied to optimize its therapeutic potential. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These properties make it an attractive candidate for further clinical development.

However, it is important to note that while (S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate shows promising therapeutic potential, further research is needed to fully understand its safety profile and long-term effects. Preclinical studies have generally reported good tolerability and low toxicity, but comprehensive safety assessments are essential before advancing this compound into clinical trials.

In conclusion, (S)-Tert-Butyl 3-(morpholine-4-carboxamido)piperidine-1-carboxylate (CAS No. 1338222-29-9) is a chiral piperidine derivative with a unique combination of structural features that contribute to its diverse biological activities. Its potential applications in anti-inflammatory, neuroprotective, and analgesic therapies make it a valuable target for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.